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Compound of Interest

Compound Name: YC137

Cat. No.: B1683862

Disclaimer: A comprehensive Safety Data Sheet (SDS) for YC137 (CAS 810659-53-1) was not
publicly available at the time of this writing. The following guidance is based on information
from chemical suppliers and general principles of laboratory safety for handling novel or
uncharacterized chemical compounds. Researchers, scientists, and drug development
professionals must conduct a thorough risk assessment and consult with their institution's
Environmental Health & Safety (EHS) department before handling this substance.

YC137 is a BCL-2 inhibitor, a type of chemical compound used in research to induce apoptosis.
[1] Due to conflicting information regarding its hazard classification, with some sources
indicating it may be carcinogenic or teratogenic, a cautious approach is mandatory.

Quantitative Data Summary

The following table summarizes the available quantitative data for YC137.
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Parameter Value Source
CAS Number 810659-53-1 [1][21[3]
Molecular Formula C24H21N306S:2

Molecular Weight 511.57 g/mol

Appearance Solid powder

Solubility 10 mM in DMSO

Storage Temperature (Short

Term)

0 - 4 °C (days to weeks)

Storage Temperature (Long

Term)

-20 °C (months to years)

Shipping Condition

Shipped under ambient
temperature as a non-

hazardous chemical.

Personal Protective Equipment (PPE)

Given the potential hazards and the lack of comprehensive safety data, the following personal

protective equipment should be considered the minimum requirement when handling YC137.

Engineering Controls:

e Fume Hood: All handling of YC137 powder and solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.
Personal Protective Equipment:

o Eye Protection: Chemical safety goggles are required.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves

immediately if contaminated.

e Body Protection: A lab coat must be worn. For larger quantities or when there is a risk of

splashing, consider a chemical-resistant apron.
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» Respiratory Protection: If there is a risk of aerosolization and work cannot be conducted in a
fume hood, a properly fitted respirator may be necessary. Consult with your EHS department
for respirator selection.

Operational and Disposal Plans
Handling Procedure:

e Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is functioning properly. Have a chemical spill kit readily available.

e Weighing: Weigh the solid YC137 in the fume hood. Use a disposable weigh boat to
minimize contamination of balances.

¢ Solubilization: Prepare solutions in the fume hood. Add the solvent to the YC137 powder
slowly to avoid splashing.

¢ Use: Conduct all experimental procedures involving YC137 within the fume hood.

o Decontamination: After handling, decontaminate all surfaces and equipment with an
appropriate solvent and then soap and water. Dispose of all contaminated disposable
materials as hazardous waste.

Disposal Plan: The disposal of YC137 and its associated waste must be handled in accordance
with local, state, and federal regulations.

+ Waste Segregation:

o Solid Waste: Collect all disposable items contaminated with YC137 (e.g., gloves, weigh
boats, pipette tips) in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing YC137 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

o Sharps Waste: Needles, syringes, or other sharps contaminated with YC137 must be
disposed of in a designated sharps container for hazardous chemical waste.
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "YC137," and the approximate concentration and quantity.

o Storage: Store hazardous waste containers in a designated satellite accumulation area
within the laboratory, away from incompatible materials.

e Pickup and Disposal: Contact your institution's EHS department to arrange for the pickup
and disposal of the hazardous waste. Do not dispose of YC137 down the drain or in the

regular trash.

Experimental Workflow for Handling YC137
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Caption: Workflow for the safe handling and disposal of YC137.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling YC137].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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